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Compound of Interest

Compound Name: 2-Ethoxy-4-methylphenol

CAS No.: 2563-07-7

Cat. No.: B1359942

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
This technical guide provides a comprehensive overview of the physicochemical properties,

hazards, and available toxicological data for 2-Ethoxy-4-methylphenol (CAS 2563-07-7). This

compound, also known by trade names such as Ultravanil or vanilla cresol, is primarily utilized

as a fragrance ingredient. This document is intended to serve as a resource for researchers,

scientists, and professionals in drug development who may encounter or be interested in the

biological and toxicological profile of this molecule. All quantitative data is summarized in

structured tables for ease of reference, and where available, insights into experimental

methodologies are provided.

Physicochemical Properties
A summary of the key physicochemical properties of 2-Ethoxy-4-methylphenol is presented in

Table 1. Data has been compiled from various chemical databases and literature sources. It is

important to note that some physical properties are estimated or based on structurally similar

compounds.
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Table 1: Physicochemical Properties of 2-Ethoxy-4-methylphenol

Property Value Source(s)

IUPAC Name 2-Ethoxy-4-methylphenol

Synonyms

vanilla cresol, Ultravanil, 2-

Ethoxy-p-cresol, 4-Methyl-2-

ethoxyphenol

[1]

CAS Number 2563-07-7

Molecular Formula C₉H₁₂O₂

Molecular Weight 152.19 g/mol

Appearance
Pale yellow to yellow clear

liquid to solid (estimated)

Boiling Point
243.00 to 244.00 °C @ 760.00

mm Hg

Density
1.065 - 1.067 g/cm³ @ 25.00

°C

Refractive Index 1.510 @ 20.00 °C

Flash Point > 93.33 °C (> 200.00 °F) TCC

XlogP3-AA (est.) 2.3

Toxicological Profile and Hazards
The toxicological profile of 2-Ethoxy-4-methylphenol has been evaluated for several

endpoints, primarily in the context of its use as a fragrance ingredient. The following sections

summarize the available data.

Acute Toxicity
Quantitative data for acute oral and inhalation toxicity of 2-Ethoxy-4-methylphenol is limited.

However, an acute dermal toxicity study has been conducted.
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Table 2: Acute Toxicity Data for 2-Ethoxy-4-methylphenol

Endpoint Species Route Value
Classificati
on

Source(s)

LD₅₀ Rabbit Dermal
> 2000 mg/kg

bw
Not Classified

LD₅₀ Rat/Mouse Oral
Data Not

Available
-

LC₅₀ Rat Inhalation
Data Not

Available
-

Skin and Eye Irritation
2-Ethoxy-4-methylphenol is classified as a skin and eye irritant.[1]

Skin Sensitization
This compound is recognized as a moderate skin sensitizer.[2] The Research Institute for

Fragrance Materials (RIFM) has established a No Expected Sensitization Induction Level

(NESIL) based on human repeat insult patch tests (HRIPTs).

Table 3: Skin Sensitization Data for 2-Ethoxy-4-methylphenol

Test Species Result NESIL Source(s)

Guinea Pig

Maximization

Test

Guinea Pig Sensitizer - [2]

Human Repeat

Insult Patch Test

(HRIPT)

Human Sensitizer 230 µg/cm² [2]

Genotoxicity, Carcinogenicity, and Reproductive Toxicity
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There is limited publicly available data on the genotoxicity, carcinogenicity, and reproductive

toxicity of 2-Ethoxy-4-methylphenol. Safety assessments for fragrance ingredients often rely

on data from structurally related compounds (read-across). For instance, a RIFM safety

assessment mentions that for reproductive toxicity, the read-across material isoeugenol was

used.[2] In a developmental toxicity study with isoeugenol, the LOAEL was 1000 mg/kg/day

and the NOAEL was 500 mg/kg/day.[3]

Aquatic Toxicity
Data is available for the acute toxicity of 2-Ethoxy-4-methylphenol to aquatic organisms.

Table 4: Aquatic Toxicity Data for 2-Ethoxy-4-methylphenol

Endpoint Species Duration Value Source(s)

LC₅₀
Carp (Cyprinus

carpio)
96 hours 42 mg/L [2]

EC₅₀
Water flea

(Daphnia magna)
48 hours 1.0 - 1.8 mg/L [2]

Experimental Protocols
Detailed experimental protocols for the studies conducted specifically on 2-Ethoxy-4-
methylphenol are not readily available in the public domain. However, the methodologies for

the types of toxicological tests mentioned are standardized. The following are generalized

descriptions of the protocols that would have been followed based on international guidelines

(e.g., OECD, EPA).

Acute Dermal Toxicity (as per OECD 402)
This test is designed to assess the potential for a substance to cause death when applied to

the skin in a single dose.
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Preparation Application Observation

Endpoint Assessment

Select healthy young
adult rabbits

Acclimatize animals
to lab conditions

Prepare test substance
at 2000 mg/kg

Apply single dose to
~10% of body surface area

Shave dorsal area
of the trunk

Cover with porous gauze
and non-irritating tape 24-hour exposure period Remove residual

test substance
Observe for 14 days for

mortality and clinical signs
Record body weight

periodically

Gross necropsy of
all animals Determine LD50 value

Click to download full resolution via product page

Caption: Generalized workflow for an acute dermal toxicity study.

Skin Sensitization: Guinea Pig Maximization Test
(GPMT) (as per OECD 406)
The GPMT is an in vivo assay used to assess the potential of a substance to induce skin

sensitization.

Induction Phase Challenge Phase Scoring Evaluation

Day 0: Intradermal injections
(test substance, Freund's Adjuvant)

Day 7: Topical application of
test substance to injection site

Day 21: Topical application of
test substance to a naive site

Observe and grade skin
reactions at 24 hours

Observe and grade skin
reactions at 48 hours

Compare reactions of test
group to control group

Classify sensitizing
potential

Click to download full resolution via product page

Caption: Generalized workflow for the Guinea Pig Maximization Test.

Potential Mechanism of Action and Signaling
Pathways
Direct research into the specific mechanism of action and interaction of 2-Ethoxy-4-
methylphenol with cellular signaling pathways is not extensively published. However, based
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on its chemical structure as a substituted phenol, some potential interactions can be

hypothesized.

Phenolic compounds are known to interact with various biological systems. For instance, some

phenols can act as reducing co-substrates for the peroxidase activity of cyclooxygenase (COX)

enzymes. This interaction can influence the production of prostaglandins, which are key

mediators of inflammation. While this has not been demonstrated for 2-Ethoxy-4-
methylphenol specifically, it represents a plausible area for future investigation.

The diagram below illustrates the potential interaction of a phenolic compound with the COX

peroxidase cycle.

COX (Fe³⁺)
Resting Enzyme

Compound I
(O=Fe⁴⁺-Porphyrin⁺·)

PGG₂

Compound II
(O=Fe⁴⁺-Porphyrin)

Phenol -> Phenoxy Radical
(1 e⁻ donation)

PGH₂

Phenol -> Phenoxy Radical
(1 e⁻ donation) PGG₂

2 e⁻ reduction

Phenolic Compound
(e.g., 2-Ethoxy-4-methylphenol) Phenoxy Radical

Click to download full resolution via product page

Caption: Potential interaction of a phenolic compound in the COX peroxidase cycle.

Conclusion
2-Ethoxy-4-methylphenol (CAS 2563-07-7) is a fragrance ingredient with a well-documented

potential for skin sensitization. While data on acute dermal toxicity is available, there are

significant data gaps concerning its acute oral and inhalation toxicity, as well as its long-term

toxicological effects such as carcinogenicity and reproductive toxicity. The mechanism of its
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biological activity is not well-defined, although its phenolic structure suggests potential

interactions with enzymatic pathways like the cyclooxygenase system. Further research is

warranted to fully characterize the toxicological profile and biological activity of this compound,

particularly for applications beyond the fragrance industry that might involve higher or different

routes of exposure. Researchers and drug development professionals should exercise caution

and adhere to recommended safety protocols when handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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